Cas no 2248288-38-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate
• CAS No: 2248288-38-0
• MF: C₂₀H₁₅N₃O₅
• MW: 377.350204706192
• CID: 6524923
• PubChem ID: 165856637
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522595
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate
• 2248288-38-0

• Inchi： 1S/C20H15N3O5/c1-12-6-8-13(9-7-12)18-22-21-16(27-18)10-11-17(24)28-23-19(25)14-4-2-3-5-15(14)20(23)26/h2-9H,10-11H2,1H3
• InChI Key： BATISTCGIATBHW-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NN=C(C2C=CC(C)=CC=2)O1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 377.10117059g/mol
• Monoisotopic Mass: 377.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate (CAS No. 2248288-38-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate, identified by its unique Chemical Abstracts Service (CAS) number 2248288-38-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The compound’s structure comprises an isoindole core substituted with a dioxo group at the 1,3 positions, linked to a propanoate moiety. Additionally, the presence of a 5-(4-methylphenyl)-1,3,4-oxadiazole substituent further enhances its structural complexity and potential biological activity.

The isoindole scaffold is well-documented for its role in various bioactive molecules, including natural products and synthetic drugs. Its aromatic system and electron-rich nature make it an attractive platform for modulating biological targets such as enzymes and receptors. The dioxo group, also known as a β-keto ester functionality, is frequently employed in medicinal chemistry due to its ability to participate in various chemical reactions and interactions with biological targets. This moiety can influence the compound’s solubility, metabolic stability, and binding affinity.

The propanoate side chain provides an additional pharmacophoric element that can contribute to the compound’s overall pharmacokinetic properties. Its carboxylic acid derivative nature allows for potential hydrogen bonding interactions with biological targets, which may enhance binding affinity. Furthermore, the presence of a methyl group at the 4-position of the phenyl ring in the 5-(4-methylphenyl)-1,3,4-oxadiazole substituent introduces steric and electronic effects that can fine-tune the compound’s biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate, particularly the interplay between the isoindole, dioxo, and oxadiazole moieties, suggest potential interactions with multiple biological pathways. These pathways may include enzyme inhibition or receptor modulation, which are critical targets in therapeutic drug development.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymatic targets relevant to inflammatory and metabolic diseases. The dioxo group appears to play a crucial role in mediating these interactions by facilitating hydrogen bonding or participating in π-stacking interactions with aromatic residues in protein binding pockets. Additionally, the electron-withdrawing nature of the oxadiazole substituent may enhance binding affinity by modulating electronic distributions around key pharmacophoric sites.

The synthesis of this compound represents a significant achievement in organic chemistry due to its structural complexity. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been employed to construct the desired framework. Advances in synthetic methodologies have enabled researchers to optimize yield and purity while maintaining structural integrity. These improvements are essential for advancing preclinical studies and eventual clinical trials.

From a medicinal chemistry perspective, the design of molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]propanoate underscores the importance of rational drug design principles. By integrating multiple pharmacophoric elements into a single molecular framework, researchers can create compounds with enhanced target specificity and improved pharmacokinetic profiles. The compound’s unique structural features make it a valuable tool for investigating mechanisms of action and developing novel therapeutic strategies.

Future research directions may focus on exploring analogs of this compound to identify more potent or selective bioactive derivatives. Structural modifications such as varying substituents on the phenyl ring or altering connectivity between functional groups could provide insights into optimizing biological activity. Additionally, exploring synthetic routes that improve scalability will be crucial for moving this compound towards clinical development.

The integration of high-throughput screening technologies with computational modeling will further accelerate the discovery process for compounds like this one. By rapidly testing large libraries of molecules for biological activity followed by computational analysis of hits and misses, researchers can efficiently identify lead compounds for further optimization. This approach leverages both experimental data and theoretical predictions to guide drug discovery efforts.

In conclusion,1,3-dioxo-2，3-dihydro-lH-isoin-doIe - 2 - yI 3 - [5 - (4 - methylphenyI) - l，3，4 - oxadiazol - 2 - yI]propanooate (CAS No .2248288 -38 -0) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its complex structure , featuring multiple pharmacophoric elements , makes it an intriguing candidate for further exploration . As research continues , this compound is likely to contribute valuable insights into drug design principles and lead to novel treatments for various diseases .